Cas no 1096899-57-8 ([(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine)

• Product Name: [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine
• CAS No: 1096899-57-8
• MF: C₁₃H₂₀BrN
• MW: 270.208602905273
• CID: 5056604
• Update Time: 2025-10-05

[(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-bromophenyl)methyl](4-methylpentan-2-yl)amine
• N-[(3-bromophenyl)methyl]-4-methylpentan-2-amine
• [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine

• Inchi： 1S/C13H20BrN/c1-10(2)7-11(3)15-9-12-5-4-6-13(14)8-12/h4-6,8,10-11,15H,7,9H2,1-3H3
• InChI Key： OEHISRBMPAUEDU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CNC(C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• XLogP3: 4.1
• Topological Polar Surface Area: 12

Additional information on [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine

Comprehensive Overview of [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine (CAS No. 1096899-57-8)

[(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine (CAS No. 1096899-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its CAS number 1096899-57-8, features a 3-bromophenyl group attached to a methylamine backbone, further modified with a 4-methylpentan-2-yl substituent. Such structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine is driven by its potential applications in drug discovery and material science. Researchers are actively exploring its role as a building block for small-molecule inhibitors and ligands in catalytic systems. Its brominated aromatic ring offers reactivity that is pivotal for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry. This aligns with the current trend of optimizing synthetic pathways for cost-effective and sustainable drug development.

In the context of user-searched queries, questions like "What is the use of CAS 1096899-57-8 in drug synthesis?" or "How to purify [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine?" highlight the demand for practical insights. The compound’s solubility in organic solvents like dichloromethane and ethanol, along with its stability under inert atmospheres, makes it a reliable candidate for laboratory-scale reactions. Additionally, its molecular weight (C13H20BrN) and logP value are critical parameters for researchers evaluating its pharmacokinetic properties.

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Quality control of [(3-Bromophenyl)methyl](4-methylpentan-2-yl)amine is another focal point. Analytical techniques like HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity, a topic frequently searched by quality assurance professionals. The compound’s storage conditions (e.g., refrigeration under nitrogen) and handling precautions (e.g., avoiding light exposure) are equally critical for laboratory safety protocols.

In summary, CAS No. 1096899-57-8 represents a versatile and research-driven chemical entity. Its applications span from medicinal chemistry to material science, addressing both academic and industrial needs. By leveraging its structural features and reactivity, scientists continue to unlock new possibilities in targeted molecule synthesis, making it a compound of enduring relevance in modern chemistry.